2-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)acetamide

• Molecular Formula: C15H14N4O2S2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-2-[(4-oxo-3H-quinazolin-2-yl)methylsulfanyl]acetamide
• InChI: InChI=1S/C15H14N4O2S2/c1-9-6-16-15(23-9)19-13(20)8-22-7-12-17-11-5-3-2-4-10(11)14(21)18-12/h2-6H,7-8H2,1H3,(H,16,19,20)(H,17,18,21)
• InChI Key: UBNSOLWTGPNFCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CSCC2=NC3=CC=CC=C3C(=O)N2

Description

2-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)acetamide is a complex organic compound that features a quinazoline ring, a thiazole ring, and an acetamide group. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)acetamide typically involves multiple steps:

Formation of the Quinazoline Derivative: The starting material, 4-hydroxyquinazoline, is synthesized through the cyclization of anthranilic acid with formamide.

Thiazole Ring Formation: The thiazole ring is synthesized by reacting 2-bromoacetophenone with thiourea, followed by cyclization.

Coupling Reaction: The quinazoline derivative is then coupled with the thiazole derivative using a suitable linker, such as a sulfanyl group, under basic conditions.

Acetamide Formation:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the quinazoline ring, potentially converting it to a dihydroquinazoline derivative.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the quinazoline and thiazole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions (e.g., acidic or basic environments).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydroquinazoline derivatives.

Substitution: Various substituted quinazoline and thiazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

Biologically, the compound has shown potential as an enzyme inhibitor, particularly targeting kinases and other proteins involved in cell signaling pathways.

Medicine

In medicinal chemistry, 2-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)acetamide is being investigated for its potential as an anticancer agent, antimicrobial agent, and anti-inflammatory drug.

Industry

Industrially, the compound can be used in the development of new pharmaceuticals and agrochemicals. Its derivatives may also find applications in materials science.

Mechanism of Action

The mechanism of action of 2-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)acetamide involves its interaction with specific molecular targets such as kinases. By binding to the active site of these enzymes, the compound can inhibit their activity, leading to the modulation of various cellular pathways. This inhibition can result in the suppression of cell proliferation, induction of apoptosis, and reduction of inflammation.

Comparison with Similar Compounds

Similar Compounds

4-hydroxyquinazoline derivatives: These compounds share the quinazoline core and exhibit similar biological activities.

Thiazole derivatives: Compounds like thiazole-based antibiotics and antifungals have comparable structures and functions.

Acetamide derivatives: These include various pharmaceuticals with acetamide groups that show diverse biological activities.

Uniqueness

The uniqueness of 2-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)acetamide lies in its combined structural features, which allow it to interact with multiple biological targets. This multi-target approach can enhance its therapeutic potential and reduce the likelihood of resistance development.